Cas no 1378834-52-6 (Benzenebutanal, α-chloro-)
Benzenebutanal, α-chloro- structure
Product Name:Benzenebutanal, α-chloro-
CAS No:1378834-52-6
MF:C10H11ClO
MW:182.646742105484
CID:5251775
PubChem ID:53956454
Update Time:2024-03-01
Benzenebutanal, α-chloro- Chemical and Physical Properties
Names and Identifiers
-
- 2-chloro-4-phenylbutanal
- Benzenebutanal, α-chloro-
-
- Inchi： 1S/C10H11ClO/c11-10(8-12)7-6-9-4-2-1-3-5-9/h1-5,8,10H,6-7H2
- InChI Key： JHZHOEJDFBHZGK-UHFFFAOYSA-N
- SMILES： ClC(C=O)CCC1C=CC=CC=1
Computed Properties
- Exact Mass: 182.0498427g/mol
- Monoisotopic Mass: 182.0498427g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 12
- Rotatable Bond Count: 4
- Complexity: 130
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.7
- Topological Polar Surface Area: 17.1
Benzenebutanal, α-chloro- Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-381165-0.05g |
2-chloro-4-phenylbutanal |
1378834-52-6 | 95.0% | 0.05g |
$851.0 | 2025-03-16 | |
| Enamine | EN300-381165-0.1g |
2-chloro-4-phenylbutanal |
1378834-52-6 | 95.0% | 0.1g |
$892.0 | 2025-03-16 | |
| Enamine | EN300-381165-0.25g |
2-chloro-4-phenylbutanal |
1378834-52-6 | 95.0% | 0.25g |
$933.0 | 2025-03-16 | |
| Enamine | EN300-381165-0.5g |
2-chloro-4-phenylbutanal |
1378834-52-6 | 95.0% | 0.5g |
$974.0 | 2025-03-16 | |
| Enamine | EN300-381165-1.0g |
2-chloro-4-phenylbutanal |
1378834-52-6 | 95.0% | 1.0g |
$1014.0 | 2025-03-16 | |
| Enamine | EN300-381165-2.5g |
2-chloro-4-phenylbutanal |
1378834-52-6 | 95.0% | 2.5g |
$1988.0 | 2025-03-16 | |
| Enamine | EN300-381165-5.0g |
2-chloro-4-phenylbutanal |
1378834-52-6 | 95.0% | 5.0g |
$2940.0 | 2025-03-16 | |
| Enamine | EN300-381165-10.0g |
2-chloro-4-phenylbutanal |
1378834-52-6 | 95.0% | 10.0g |
$4360.0 | 2025-03-16 |
Benzenebutanal, α-chloro- Related Literature
-
Yi Cao,Yujiao Xiahou,Lixiang Xing,Xiang Zhang,Hong Li,ChenShou Wu,Haibing Xia Nanoscale, 2020,12, 20456-20466
-
Guiying Zhang,Maosheng Cheng,Yanni Li,Keliang Liu,Lifeng Cai Chem. Commun., 2013,49, 11086-11088
-
Ivor Lončarić Phys. Chem. Chem. Phys., 2015,17, 9436-9445
-
Zhixia Liu,Tingjian Chen,Floyd E. Romesberg Chem. Sci., 2017,8, 8179-8182
-
Christopher B. Rodell,Christopher B. Highley,Minna H. Chen,Neville N. Dusaj,Chao Wang,Lin Han,Jason A. Burdick Soft Matter, 2016,12, 7839-7847
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